(2S,3R,4S,5S,6R)-2-(Decylthio)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
Overview
Description
(2S,3R,4S,5S,6R)-2-(Decylthio)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol (DHTPT) is an organic compound belonging to the class of thiopyranols. It is a colourless solid that is soluble in organic solvents and has a molecular formula of C11H22O3S. DHTPT has been studied for its potential applications in various scientific fields, including organic synthesis, pharmacology, and biochemistry. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for DHTPT.
Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of Decyl beta-D-thioglucopyranoside, focusing on unique applications:
Surfactant in Biochemical Analysis
Decyl beta-D-thioglucopyranoside is used as a nonionic surfactant in the development of sugar-based surfactant solutions. It serves as a reference alkyl glucoside in separation and analysis procedures, helping to study its physiochemical properties and behavior as a surfactant .
Membrane Protein Solubilization
This compound is utilized as a detergent for membrane protein solubilization. It aids researchers in dissolving membrane proteins from their native biological membranes, which is crucial for structural and functional analysis .
Drug Carrier and Solvent
Decyl beta-D-thioglucopyranoside finds application as a drug carrier and solvent for membrane proteins. Its amphipathic nature makes it suitable for these roles, contributing to various pharmaceutical formulations .
Crystallization of α-Helical Membrane Proteins
It is used in studies to assess α-helical membrane protein crystallization. This process is vital for understanding the structure and function of membrane proteins .
Enantiomer Separation in Drug Research
The compound has been used in research to investigate enantiomer separation of drugs by micellar electrokinetic chromatography, which is important for the development of chiral drugs .
Interaction Studies with Proteins
Decyl beta-D-thioglucopyranoside is involved in interaction studies with proteins like bovine serum albumin (BSA). These studies are significant for understanding the binding and interaction mechanisms of drugs with proteins .
Mechanism of Action
Target of Action
The primary target of (2S,3R,4S,5S,6R)-2-(Decylthio)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol, also known as Decyl beta-D-thioglucopyranoside, is membrane proteins . This compound is used to solubilize these proteins without denaturing them .
Mode of Action
Decyl beta-D-thioglucopyranoside interacts with its target, the membrane proteins, by acting as a mild nonionic detergent . It solubilizes these proteins, making them more accessible for further study or manipulation . This is particularly useful for crystallizing these proteins or reconstituting them into lipid bilayers .
Biochemical Pathways
The biochemical pathways affected by Decyl beta-D-thioglucopyranoside are those involving membrane proteins . By solubilizing these proteins, Decyl beta-D-thioglucopyranoside can affect the function and behavior of these proteins, leading to downstream effects on the pathways in which these proteins are involved .
Result of Action
The molecular and cellular effects of Decyl beta-D-thioglucopyranoside’s action primarily involve changes to the state of membrane proteins . By solubilizing these proteins, Decyl beta-D-thioglucopyranoside can facilitate their study and manipulation, potentially leading to new insights into their function and behavior .
properties
IUPAC Name |
(2S,3R,4S,5S,6R)-2-decylsulfanyl-6-(hydroxymethyl)oxane-3,4,5-triol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H32O5S/c1-2-3-4-5-6-7-8-9-10-22-16-15(20)14(19)13(18)12(11-17)21-16/h12-20H,2-11H2,1H3/t12-,13-,14+,15-,16+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WXUWOACRYZHYQL-LJIZCISZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCSC1C(C(C(C(O1)CO)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCS[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H32O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50469188 |
Source
|
| Record name | Decyl-beta-D-1-thioglucopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50469188 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2S,3R,4S,5S,6R)-2-(Decylthio)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol | |
CAS RN |
98854-16-1 |
Source
|
| Record name | Decyl-beta-D-1-thioglucopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50469188 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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